3-amino-4-(methoxymethyl)-6-methyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4-(methoxymethyl)-6-methyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c1-10-8-11(9-22-2)13-14(18)15(23-17(13)19-10)16(21)20-12-6-4-3-5-7-12/h3-8H,9,18H2,1-2H3,(H,20,21)
• InChI Key: NVMLWIVBRXDHGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)NC3=CC=CC=C3)N)COC
• Molecular Formula: C17H17N3O2S
• DSSTOX Substance ID: DTXSID101137453
• Molecular Weight: 327.4 g/mol
• CAS RN: 185430-54-0

Description

Synthesis Analysis

The synthesis of thieno[2,3-b]pyridine derivatives involves multicomponent condensation reactions, utilizing a combination of aromatic and heteroaromatic aldehydes, cyanothioacetamide, acetoacetanilides, and alkylating agents containing activated methylene groups. Such processes yield functionalized thieno[2,3-b]pyridines with diverse substituents (Dyachenko et al., 2019).

Molecular Structure Analysis

The molecular structure and polymorphism of related pyridine derivatives have been studied through experimental and molecular modeling methods. Single crystal X-ray diffraction techniques alongside density functional theory (DFT) calculations have provided insights into the molecular geometry, vibrational frequencies, and hydrogen bonding interactions, revealing subtle differences in polymorph conformations (Özdemir et al., 2012).

Chemical Reactions and Properties

Thieno[2,3-b]pyridine compounds undergo various chemical reactions, including those with chloroacetonitrile or chloroacetamide to yield carboxamide analogs. Further reactions with a range of reagents lead to the formation of new pyridothienopyrimidines, pyridothienotriazines, and related fused tetracyclic systems, showcasing the compound's versatility in synthetic chemistry (Abdel-rahman et al., 2003).

Scientific Research Applications

Synthesis of Novel Compounds

• 3-Amino-4-(methoxymethyl)-6-methyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide is used in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, which are valuable in creating new chemical entities (Bakhite et al., 2005).

Development of Anti-Inflammatory Agents

• This compound has been involved in research programs targeting novel molecules for potential anti-inflammatory applications, emphasizing its importance in medicinal chemistry (Moloney, 2001).

Multicomponent Synthesis

• It serves as a key component in multicomponent synthesis methods for creating functionalized thieno[2,3-b]pyridines, showcasing its versatility in chemical reactions and structural diversity (Dyachenko et al., 2019).

Antibacterial and Antifungal Agent Studies

• The compound's derivatives have been studied for their antibacterial and antifungal properties, indicating its potential in developing new antimicrobial agents (Bakhite et al., 2016).

Cytotoxicity Studies

• Derivatives of 3-Amino-4-(methoxymethyl)-6-methyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide have been synthesized and evaluated for their cytotoxicity, contributing to cancer research and potential therapeutic applications (Hung et al., 2014).